Cas no 867130-58-3 (6-Oxo-1,6-dihydropyridazine-4-carboxylic acid)

6-Oxo-1,6-dihydropyridazine-4-carboxylic acid Properties

Names and Identifiers

• 6-Oxo-1,6-dihydropyridazine-4-carboxylic acid
• 6-oxo-1H-pyridazine-4-carboxylic acid
• 6-oxo-1,6-dihydropyridazine-4-carboxylicacid
• 3-Oxo-2,3-dihydropyridazine-5-carboxylic acid
• 6-Hydroxypyridazine-4-carboxylic acid
• 4-Pyridazinecarboxylicacid, 1,6-dihydro-6-oxo-
• 6-Oxo-1,6-dihydro-pyridazine-4-carboxylic acid
• PubChem22764
• 3-Oxo-2,3-dihydropyridazine-5-carboxylicacid
• AMOT0110
• PSMIHCDKMNXTAY-UHFFFAOYSA-N
• BCP03769
• SB
• 6-oxo-1,6-dihydropyridazine-4-carboxylic acid
• 1,6-Dihydro-6-oxo-4-pyridazinecarboxylic acid (ACI)
• 3-Oxopyridazine-5-carboxylic acid
• SB39186
• AKOS006290103
• GS-4264
• DB-023133
• SY111927
• AC-23853
• MFCD08437486
• J-512998
• SCHEMBL2805091
• CS-W022517
• 6-Oxo-1,6-dihydro-4-pyridazinecarboxylic acid
• Z1198177386
• 867130-58-3
• EN300-159634
• 6-Oxo-1 pound not6-dihydropyridazine-4-carboxylic acid
• DTXSID10495120
• +Expand

• MDL： MFCD08437486
• InChIKey： PSMIHCDKMNXTAY-UHFFFAOYSA-N
• Inchi： 1S/C5H4N2O3/c8-4-1-3(5(9)10)2-6-7-4/h1-2H,(H,7,8)(H,9,10)
• SMILES： O=C(C1=CC(=O)NN=C1)O

Computed Properties

• Exact Mass: 140.02200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 140.02219199g/mol
• Heavy Atom Count: 10
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 78.8

Experimental Properties

• LogP: -0.53190
• PSA: 83.05000
• Refractive Index: 1.662
• Density: 1.63

6-Oxo-1,6-dihydropyridazine-4-carboxylic acid Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

6-Oxo-1,6-dihydropyridazine-4-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%